Cas no 884001-27-8 (methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate)

• Product Name: methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• CAS No: 884001-27-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 706577
• PubChem ID: 46783995
• Update Time: 2025-10-12

methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-2-oxo-6-Quinoxalinecarboxylic acid methyl ester
• 6-Quinoxalinecarboxylicacid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester
• methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• methyl 2-oxo-3,4-dihydro-1H-quinoxaline-6-carboxylate
• 2-Oxo-1,2,3,4-tetrahydro-quinoxaline-6-carboxylic acid methyl ester
• MFCD12923016
• SCHEMBL5009654
• HLSJOMYBTGFJQQ-UHFFFAOYSA-N
• D72898
• A1-22967
• CS-0047640
• Methyl2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• F9995-1153
• EN300-132048
• 6-Quinoxalinecarboxylicacid,1,2,3,4-tetrahydro-2-oxo-,methyl ester
• 884001-27-8
• FT-0748542
• AKOS015958741
• DA-40886

• Inchi： 1S/C10H10N2O3/c1-15-10(14)6-2-3-7-8(4-6)11-5-9(13)12-7/h2-4,11H,5H2,1H3,(H,12,13)
• InChI Key： HLSJOMYBTGFJQQ-UHFFFAOYSA-N
• SMILES： O=C1CNC2C=C(C(=O)OC)C=CC=2N1

Computed Properties

• Exact Mass: 206.069
• Monoisotopic Mass: 206.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 0.7

methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

Comprehensive Overview of Methyl 2-Oxo-1,2,3,4-Tetrahydroquinoxaline-6-Carboxylate (CAS No. 884001-27-8)

Methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 884001-27-8) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the quinoxaline family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a carboxylate ester and a keto group in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and neurological disorders.

In recent years, the demand for methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate has grown, driven by its relevance in medicinal chemistry and material science. A common question among scientists is how this compound compares to other quinoxaline derivatives in terms of reactivity and bioavailability. Studies suggest that its ester functional group enhances solubility, making it a preferable candidate for formulation development. Additionally, its tetrahydroquinoxaline core provides a stable scaffold for further modifications, which is crucial for designing novel therapeutics.

The synthesis of methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. One of the trending topics in organic chemistry is the development of green synthesis methods for such compounds, reducing the use of hazardous reagents. Researchers are exploring catalytic approaches to improve yield and purity while minimizing environmental impact. This aligns with the broader industry shift toward sustainable chemistry, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's role in cancer research. Preliminary studies indicate that derivatives of methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate may exhibit antiproliferative effects against certain cancer cell lines. This has sparked discussions about its mechanism of action, particularly its interaction with kinase enzymes and DNA repair pathways. While further validation is needed, these findings highlight its potential as a lead compound in oncology drug development.

From an industrial perspective, the scalability of producing CAS No. 884001-27-8 is a critical consideration. Manufacturers are optimizing processes to meet the growing demand from academic and pharmaceutical sectors. Questions about storage conditions, stability, and handling protocols are commonly addressed in technical datasheets, ensuring safe and efficient use in laboratory settings. The compound's compatibility with various solvents and reagents is also a frequent topic in research forums.

In summary, methyl 2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS No. 884001-27-8) is a promising compound with wide-ranging applications. Its structural features, combined with ongoing research into its biological activities, make it a valuable asset in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery, sustainable synthesis, and innovative material design.